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Compound of Interest

Compound Name: Ethyl phenethyl acetal

Cat. No.: B150114

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Ethyl phenethyl acetal (CAS No.
2556-10-7) is not readily available in the public domain. The information provided herein is
compiled from data on structurally similar compounds and general principles of laboratory
safety. This substance should be handled with caution, treating it as a compound with potential
unknown hazards. This guide is intended for researchers, scientists, and drug development
professionals.

Ethyl phenethyl acetal, also known as [2-(1-ethoxyethoxy)ethyl]benzene, is a liquid
compound used in fragrance and research applications.[1][2] Due to the limited availability of
specific safety data, it is crucial to adhere to stringent safety protocols based on the principles
of chemical hygiene and risk management.

Hazard Identification and Personal Protective Equipment
(PPE)

While some sources indicate that Ethyl phenethyl acetal is not classified as a hazardous
substance under EC-directives, it is also identified as a marine pollutant.[1] Therefore,
precautions to prevent environmental release are mandatory. The primary risks associated with
handling this and similar liquid organic compounds include skin and eye contact, and inhalation
of vapors, particularly if heated or aerosolized.

The following table summarizes the recommended PPE for handling Ethyl phenethyl acetal.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
safety glasses with side
shields. A face shield is
recommended when there is a
significant risk of splashing.[3]

[415](6]

Protects against accidental
splashes that could cause eye

irritation or injury.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Butyl rubber).
Gloves should be inspected for

integrity before each use.[3][7]

Prevents direct skin contact.
Given the lack of specific
permeation data, it is advisable
to change gloves immediately

after contamination.

Body Protection

A flame-retardant lab coat. For
larger quantities or significant
splash potential, a chemical-
resistant apron should be worn
over the lab coat.[3][4][5][6]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if work
is conducted in a well-
ventilated area or a certified
chemical fume hood. If
ventilation is inadequate or in
the event of a large spill, a
NIOSH-approved respirator
with organic vapor cartridges is

necessary.

Minimizes the risk of inhaling
vapors, especially for a
substance with an incomplete

toxicological profile.

Quantitative Data Summary

The following tables provide a summary of the available physical, chemical, and safety data for

Ethyl phenethyl acetal. The scarcity of toxicological data necessitates a cautious approach.

Physical and Chemical Properties
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Property Value Source
CAS Number 2556-10-7 [1]
Molecular Formula C12H1802

Appearance Colorless to light yellow liquid

Flash Point > 100 °C (> 212 °F) [8]
Specific Gravity 0.953-0.961 @ 25°C [8]
Refractive Index 1.478 - 1.483 @ 20°C [8]

Toxicological and Hazard Data

Parameter Value Classification

) o ] Hazardous to the aquatic
H411: Toxic to aquatic life with )
GHS Hazard Statements ) environment, long-term
long lasting effects.
hazard, Category 2

Oral LD50 (Rat) Data not available Not classified
Dermal LD50 (Rabbit) Data not available Not classified
Inhalation LC50 Data not available Not classified
Skin Corrosion/Irritation Data not available Not classified
Serious Eye Damage/Irritation Data not available Not classified

Operational and Disposal Plans

A systematic approach is essential for the safe handling and disposal of Ethyl phenethyl
acetal to protect laboratory personnel and the environment.

Hierarchy of Controls

Before commencing any work, it is important to consider the hierarchy of controls to mitigate
risks. This framework prioritizes the most effective control measures.
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Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)
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Hierarchy of controls for managing chemical risks.
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Experimental Protocol: General Procedure for Handling
Ethyl Phenethyl Acetal

This protocol provides a step-by-step guide for the safe handling of Ethyl phenethyl acetal in
a laboratory setting.

e Preparation and Pre-Experiment Checks:

o Ensure that a current risk assessment for the procedure has been completed and
approved.

o Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary equipment and materials, including the required PPE, before
handling the chemical.

o Locate the nearest emergency eyewash station and safety shower.[9]
o Ensure a spill kit compatible with organic liquids is readily accessible.
e Handling and Use:

o Don the appropriate PPE as specified in the table above (lab coat, safety goggles, and
chemical-resistant gloves).[3][4][5][6]

o Conduct all manipulations of Ethyl phenethyl acetal inside a certified chemical fume
hood to minimize inhalation exposure.

o Ground all equipment when transferring the substance to prevent static discharge,
especially if larger quantities are involved.[10]

o Keep the container tightly sealed when not in use to prevent the release of vapors.[9]

o Avoid direct contact with skin and eyes.[10] In case of accidental contact, flush the
affected area with copious amounts of water for at least 15 minutes and seek medical
attention.[1][11]

o Post-Experiment and Cleanup:
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o Upon completion of the work, decontaminate any surfaces or equipment that may have
come into contact with the chemical.

o Dispose of all waste materials according to the disposal plan outlined below.

o Remove PPE carefully to avoid cross-contamination and wash hands thoroughly with soap
and water.[12]

Disposal Plan

Proper disposal is critical to prevent environmental harm, particularly given the classification of
this compound as a marine pollutant.

Waste Type Disposal Procedure

Collect in a designated, sealed, and clearly
] labeled hazardous waste container. Do not mix
Unused or Excess Chemical o ] )
with incompatible wastes. The container should

be stored in a secondary containment tray.

Contaminated Labware (e.g., pipette tips, Place in a designated solid hazardous waste

gloves) container that is clearly labeled.

) ) ) Collect in a sealed, labeled hazardous waste
Contaminated Absorbent Material (from spills) )
container.

Rinse the container three times with a suitable
solvent (e.g., ethanol or acetone). Collect the
] rinsate as hazardous waste. Dispose of the
Empty Containers ) ] ] o
rinsed container according to your institution's
guidelines for chemically contaminated glass or

plastic.

All waste must be disposed of through a licensed professional waste disposal service in
accordance with all applicable federal, state, and local environmental regulations.[13][14]

Workflow for Safe Handling and Disposal
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The following diagram illustrates the logical workflow for the entire process of using Ethyl
phenethyl acetal in a research environment.
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Operational workflow for Ethyl phenethyl acetal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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